![molecular formula C20H26N2O4S B5185465 N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine](/img/structure/B5185465.png)
N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine, also known as DMMDA-2, is a psychoactive drug that belongs to the phenethylamine and amphetamine chemical classes. It is a derivative of the hallucinogenic drug 2,5-dimethoxy-4-methylamphetamine (DOM). DMMDA-2 has been found to have a potent hallucinogenic effect in animal studies, and it is believed to act on the serotonergic system in the brain.
Mechanism of Action
N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine is believed to act on the serotonergic system in the brain by binding to the 5-HT2A receptor. This receptor is involved in the regulation of mood, perception, and cognition, and it is believed to play a role in the pathophysiology of various psychiatric disorders. This compound has been found to have a potent hallucinogenic effect in animal studies, and it is believed to act on this receptor to produce its effects.
Biochemical and Physiological Effects:
This compound has been found to have a potent hallucinogenic effect in animal studies, and it is believed to act on the serotonergic system in the brain. It has been found to produce effects similar to those of other hallucinogenic drugs such as LSD and psilocybin. These effects include alterations in perception, mood, and cognition, as well as changes in sensory perception and time perception.
Advantages and Limitations for Lab Experiments
N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine has been studied for its potential use in scientific research as a tool to study the serotonergic system in the brain. It has been found to have a potent hallucinogenic effect in animal studies, and it is believed to act on the 5-HT2A receptor in the brain. However, the use of this compound in scientific research is limited by its potential for abuse and its potential to produce adverse effects in humans.
Future Directions
There are several future directions for research on N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine. One direction is to further study its mechanism of action and its effects on the serotonergic system in the brain. Another direction is to study its potential therapeutic applications in the treatment of psychiatric disorders such as depression and anxiety. Additionally, further research is needed to determine the safety and efficacy of this compound in humans, and to develop new methods for its synthesis and purification.
Synthesis Methods
The synthesis of N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine involves a multi-step process that starts with the preparation of 2,5-dimethoxy-4-methylbenzaldehyde. This is then reacted with 2-furoyl chloride to form the corresponding acylated benzaldehyde. The acylated benzaldehyde is then reacted with methylthiomethyl chloride to form the corresponding methylthiomethyl ether. The final step involves the reaction of the methylthiomethyl ether with piperidine to form this compound.
Scientific Research Applications
N-(3,4-dimethoxyphenyl)-1-{5-[(methylthio)methyl]-2-furoyl}-3-piperidinamine has been studied for its potential use in scientific research as a tool to study the serotonergic system in the brain. It has been found to have a potent hallucinogenic effect in animal studies, and it is believed to act on the 5-HT2A receptor in the brain. This receptor is involved in the regulation of mood, perception, and cognition, and it is believed to play a role in the pathophysiology of various psychiatric disorders.
properties
IUPAC Name |
[3-(3,4-dimethoxyanilino)piperidin-1-yl]-[5-(methylsulfanylmethyl)furan-2-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H26N2O4S/c1-24-17-8-6-14(11-19(17)25-2)21-15-5-4-10-22(12-15)20(23)18-9-7-16(26-18)13-27-3/h6-9,11,15,21H,4-5,10,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XDKSAEKTSKBEPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)NC2CCCN(C2)C(=O)C3=CC=C(O3)CSC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H26N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.